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Compound of Interest

Compound Name: PD153035 Hydrochloride

Cat. No.: B1679113 Get Quote

Application Notes and Protocols: PD153035
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of PD153035
Hydrochloride, a potent Epidermal Growth Factor Receptor (EGFR) inhibitor, and protocols for

its use in a research setting.

Product Information
Name: PD153035 Hydrochloride

Synonyms: AG-1517, SU-5271 Hydrochloride, ZM 252868 Hydrochloride

CAS Number: 183322-45-4

Molecular Formula: C₁₆H₁₄BrN₃O₂ • HCl

Molecular Weight: 396.67 g/mol

Mechanism of Action: PD153035 is a highly potent and specific inhibitor of the EGFR

tyrosine kinase[1][2][3][4]. It acts by competitively binding to the ATP site on the EGFR,

which in turn blocks its autophosphorylation and subsequent downstream signaling

pathways that are critical for cell proliferation and survival[2][5]. This inhibitory action is
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particularly effective in cancer cells that overexpress EGFR[5][6][7]. While it is a potent

inhibitor of EGFR, it also shows some inhibitory activity against the closely related HER2/neu

receptor, albeit at higher concentrations[6][7].

Solubility Data
PD153035 Hydrochloride is a hydrophobic molecule, leading to its limited solubility in

aqueous solutions[2]. The compound is most soluble in organic solvents like Dimethyl Sulfoxide

(DMSO). The solubility can vary between different product batches and is influenced by factors

such as temperature and the use of sonication.

Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes Source

DMSO ~4 ~10.08

Requires

sonication and

warming to 60°C.

[8]

≥3.97 ≥10
Requires gentle

warming.
[6]

1.96 4.94 [9]

~0.25 ~0.63 [10]

Dimethylformami

de (DMF)
~0.16 ~0.40 [9][10]

Ethanol Insoluble Insoluble [6]

Water < 0.1 Insoluble

Sparingly soluble

in aqueous

solutions.

[6][8][10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM PD153035
Hydrochloride Stock Solution in DMSO
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This protocol details the preparation of a concentrated stock solution, which can then be diluted

for use in various experiments.

Materials:

PD153035 Hydrochloride powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of PD153035 Hydrochloride powder. For a

10 mM stock solution, you will need approximately 3.97 mg per 1 mL of DMSO.

Solvent Addition: Add the appropriate volume of anhydrous, sterile DMSO to the vial

containing the powder.

Dissolution:

Vortex the solution vigorously.

To aid dissolution, warm the vial at 37°C for 10-15 minutes and/or place it in an ultrasonic

bath for a short period[2][6]. Ensure the cap is tightly sealed.

Visually inspect the solution to ensure that all the powder has dissolved completely.

Sterilization (Optional): If required for your specific application, the stock solution can be

sterilized by passing it through a 0.22 µm syringe filter that is compatible with DMSO.

Storage:
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles, which can lead to degradation of the compound[2][11].

Store the aliquots at -20°C or -80°C. The stock solution is stable for at least 6 months

when stored at -80°C and for about a month at -20°C[11].

Stock Solution Preparation Workflow

1. Weigh PD153035 HCl

2. Add Anhydrous DMSO

3. Vortex & Sonicate/Warm

4. Visual Inspection

5. Aliquot Solution

6. Store at -20°C/-80°C

Click to download full resolution via product page

Caption: Workflow for preparing a PD153035 HCl stock solution.
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Protocol 2: Preparation of Working Solutions in
Aqueous Media
Due to the hydrophobic nature of PD153035 Hydrochloride, direct dilution of the DMSO stock

into a large volume of aqueous medium can cause the compound to precipitate, a

phenomenon known as "crashing out"[2]. A serial dilution method is recommended to prevent

this.

Procedure:

Intermediate Dilution:

Warm the required amount of cell culture medium or aqueous buffer to the desired

temperature (e.g., 37°C).

Prepare an intermediate dilution by adding a small volume of the DMSO stock solution to

a larger volume of the aqueous medium. For example, add 2 µL of a 10 mM stock solution

to 998 µL of medium to create a 20 µM intermediate solution.

Immediately vortex the intermediate solution gently but thoroughly to ensure rapid and

complete mixing[2].

Final Dilution:

Add the desired volume of the intermediate solution to your final experimental volume

(e.g., in a cell culture plate or flask) to achieve the target concentration.

Final DMSO Concentration: This two-step dilution helps to keep the final concentration of

DMSO in the culture medium low, typically below 0.5%, to avoid solvent-induced cellular

toxicity[2].

Stability: Aqueous solutions of PD153035 Hydrochloride are not stable and it is

recommended to use them on the same day they are prepared. Do not store aqueous

solutions for more than one day[2][10].
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Mechanism of Action: EGFR Signaling Pathway
Inhibition
PD153035 Hydrochloride inhibits the signaling cascade initiated by the Epidermal Growth

Factor Receptor (EGFR). Upon ligand binding (e.g., EGF), EGFR dimerizes and undergoes

autophosphorylation of its tyrosine kinase domain. This phosphorylation creates docking sites

for various downstream signaling proteins, leading to the activation of pathways such as the

RAS/MAPK and PI3K/AKT pathways, which promote cell proliferation, survival, and

differentiation. PD153035 blocks the initial autophosphorylation step, thereby inhibiting all

subsequent downstream signaling events[3][5].

EGFR Signaling Pathway Inhibition
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Caption: Inhibition of the EGFR signaling pathway by PD153035 HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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